Cas no 4527-48-4 (Benzenethiol, 4-octyl-)

• Product Name: Benzenethiol, 4-octyl-
• CAS No: 4527-48-4
• MF: C₁₄H₂₂S
• MW: 222.389482975006
• CID: 1516613
• PubChem ID: 12582789
• Update Time: 2025-04-21

Benzenethiol, 4-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-octyl-
• 4-octylbenzenethiol
• DTXSID50503339
• SCHEMBL616542
• 4-Octylbenzene-1-thiol
• 4527-48-4

• Inchi： 1S/C14H22S/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3
• InChI Key： FTZVZGXEBXVWMD-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 222.14436
• Monoisotopic Mass: 222.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0